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Chemical Composition and Basic Properties

The table below summarizes the core chemical identities and general characteristics of sodium and

potassium plumbate.

Property Sodium Plumbate Potassium Plumbate

Chemical
Formula

Na₂O₃Pb [1] Often derived from K₂[Pb(OH)₆]
or related oxides [2].

IUPAC Name disodium;dioxido(oxo)lead [1] Information not explicitly
available in search results.

CAS Number 52623-79-7 [1] Information not explicitly
available in search results.

Molecular
Weight

301.18 g/mol [1] Information not explicitly
available in search results.

Common Form Light yellow, fused, hygroscopic lumps [1] Single crystal particles [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1925416?utm_src=pdf-body
https://www.smolecule.com/products/s1925416?utm_src=pdf-interest
https://www.atamanchemicals.com/sodium-plumbate_u26117/
https://en.wikipedia.org/wiki/Plumbate
https://www.atamanchemicals.com/sodium-plumbate_u26117/
https://www.atamanchemicals.com/sodium-plumbate_u26117/
https://www.atamanchemicals.com/sodium-plumbate_u26117/
https://www.atamanchemicals.com/sodium-plumbate_u26117/
https://eureka.patsnap.com/patent-CN101580959A
https://www.smolecule.com/products/s1925416?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Sodium Plumbate Potassium Plumbate

Solubility Soluble in water (decomposes over time to PbO₂)
[1]

Synthesized in aqueous
alkaline solution [3].

Stability Stable under general conditions, but incompatible
with strong oxidizing agents [1]

Stable as a single crystal [3].

Key
Applications

Organic synthesis; strong oxidizing agent [1] Superconductor industry [3].

Experimental Protocols and Deeper Analysis

A key distinction lies in the available synthesis methodologies. The search results provide a detailed

hydrothermal preparation method for potassium plumbate single crystals, while information for sodium

plumbate is more general.

Detailed Protocol: Hydrothermal Preparation of Potassium
Plumbate Single Crystal

This method, developed to address issues of high energy consumption and compositional inhomogeneity,

produces uniform, large-grain single crystals suitable for superconductors [3]. The following workflow

outlines the synthesis and characterization process:
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Weigh PbO and KOH

Add to autoclave
with deionized water

Stir to dissolve KOH

Heat to 130-240°C
Hold for 4-72 hours

Cool in furnace

Filter and wash
until neutral pH

Dry at 40-100°C
for 8-24 hours

Characterize product
(XRD, SEM)

Click to download full resolution via product page

Key Synthesis Parameters:

Molar Ratio (PbO:KOH): Can vary from 0.1 to 10 [3]. Specific examples include 1:1, 5:1, and 8:1 [3].
KOH Concentration: Ranges from 0.1 to 10 mol/L in the reaction mixture [3].

Temperature & Duration: Heating is typically conducted between 130-240°C for 4 to 72 hours [3].
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Comparative Analysis of Properties and Applications

Aspect Sodium Plumbate Potassium Plumbate

Synthesis
Method

Information not specific; likely involves fusion or reaction in

aqueous alkali.

Hydrothermal method

[3].

| Key Advantages | Information not available in search results. | Energy-efficient synthesis: Lower

temperature process. Compositional homogeneity: Single crystal structure ensures uniformity. Superior

material properties: Directly applicable in superconductor industry [3]. | | Primary Industrial Use | Serves

as a reagent in organic synthesis and a strong oxidizing agent [1]. | Used in the superconductor industry due

to its superconducting properties, especially in single-crystal form [3]. |

Critical Considerations for Researchers

Material Form is Crucial: The search results highlight that potassium plumbate single crystals
offer superior properties for advanced applications like superconductivity compared to polycrystalline
forms, which can have grain boundaries and compositional fluctuations that impair performance [3].

The choice between sodium and potassium plumbate may depend on the required physical form.
Information Gaps: The search results reveal a lack of head-to-head experimental data comparing

the performance of these two compounds. Key information, such as detailed synthesis protocols for
sodium plumbate, specific thermodynamic data, and direct comparisons of oxidizing strength or

catalytic efficiency, is not available.
Safety and Handling: Sodium plumbate is classified as a skin irritant and may cause respiratory

irritation. Appropriate personal protective equipment (PPE), including PVC gloves and safety glasses,
is required. It may also pose long-term hazards to aquatic environments [1].

Future research could focus on generating direct comparative data on catalytic activity, structural stability

under various conditions, and electrochemical properties to provide a more robust guide for material

selection.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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